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Known Limonoids from Swietenia macrophylla

The table below lists several key limonoids that have been successfully isolated from different parts of the

plant, primarily the seeds [1].

Compound Name
Plant
Part

Notes / Relationship to Known Compounds

Swietenine Seed A common and studied limonoid [1] [2] [3].

Swietenolide Seed A common and studied limonoid [1] [3].

Swietenolide diacetate Seed Derivative of swietenolide [1].

3,6-O,O-
diacetylswietenolide

Seed Acetylated derivative; quantified in an anti-diabetic study [1]
[2].

Augustineolide Seed Isolated limonoid [1].

Khayasin T Seed Isolated limonoid [1].

Swietemahonins E, F, G Seed A series of isolated limonoids [1].
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Established Experimental Protocols for Isolation

While a protocol for "Swietenidin B" is not available, the following generalized workflow, based on

methods used to isolate other limonoids like swietenine and swietenolide, can serve as a guide [4] [2] [3].
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General workflow for isolating limonoids from plant material.

Sample Preparation: Seeds of Swietenia macrophylla are commonly dried and ground into a coarse
powder to increase the surface area for extraction [3].

Extraction Techniques: Researchers often use solvents of varying polarity in sequence. Common
methods include:

Maceration with Ethanol: Used to obtain a standardized ethanolic extract for biological testing
[2].

Chloroform Extraction: Effective for isolating limonoids with anti-cancer activity, such as
swietenine and swietenolide [3].

Supercritical Fluid Extraction (SFE): A modern technique using CO₂, sometimes with ethanol
as a modifier, to recover phenolic and flavonoid compounds efficiently [4].

Fractionation and Isolation: The crude extract is typically suspended in a water-alcohol mixture and
successively partitioned with solvents like n-hexane, diethyl ether, and ethyl acetate to separate

compounds based on polarity [2]. The bioactive fraction is then subjected to chromatographic
techniques:

Column Chromatography (CC): The primary workhorse for separation, often using silica gel
as the stationary phase and a gradient of n-hexane and ethyl acetate, followed by

dichloromethane and methanol for further elution [2].
Preparative Thin-Layer Chromatography (PTLC) and HPLC: These are used for the final

purification steps to obtain pure compounds [2].
Identification and Analysis:

Reversed-Phase HPLC (RP-HPLC): Validated methods are used to precisely quantify specific
limonoids like swietenine and 3,6-O,O-diacetylswietenolide in an extract [2].

Spectroscopic Techniques: Nuclear Magnetic Resonance (NMR: ¹H, ¹³C, COSY, HMBC, etc.)
and Mass Spectrometry (MS) are essential for elucidating the chemical structure of isolated

compounds [2].

Suggestions for Future Research

Given that "Swietenidin B" is not reported in the key review literature [1], you may consider the following:

Verify the Compound Name: The name "Swietenidin B" might be a synonym for a known

compound, a compound from a very recent discovery, or a compound from a different plant species.
Explore Related Species: Investigate other plants within the Meliaceae family (such as the genus

Khaya or Azadirachta) which are also rich in limonoids and may contain compounds with similar
names.

Focus on Known Analogues: The protocols for isolating swietenine and swietenolide are well-
established and provide an excellent starting point for isolating similar, potentially novel limonoids
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from Swietenia macrophylla.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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